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Compound of Interest

5-Chloro-1,3-dimethyl-1H-1,2,4-
Compound Name:

triazole
CAS No.: 56616-97-8
Cat. No.: B1295470

Get Quote

An In-Depth Technical Guide to 5-Chloro-1,3-dimethyl-1H-1,2,4-triazole: Properties,
Synthesis, and Applications

Introduction

The 1,2,4-triazole scaffold is a cornerstone in modern medicinal chemistry and materials
science, renowned for its metabolic stability, hydrogen bonding capabilities, and dipole
moment.[1][2] These five-membered heterocycles are integral to a wide array of
pharmacologically active agents, demonstrating activities that span antifungal, antiviral,
anticancer, and anti-inflammatory applications.[1][3][4] Within this important class of
compounds, 5-Chloro-1,3-dimethyl-1H-1,2,4-triazole emerges as a highly versatile and
reactive building block.[5][6]

The strategic placement of a chloro group at the 5-position renders this carbon electrophilic
and susceptible to nucleophilic substitution, providing a reliable handle for synthetic
diversification.[5] The methyl groups at the N-1 and C-3 positions offer a stable, non-
tautomerizable scaffold, allowing researchers to precisely investigate the impact of
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modifications at the C-5 position.[5][6] This guide serves as a comprehensive technical
resource for researchers, scientists, and drug development professionals, detailing the core
properties, reactivity, synthetic utility, and safety considerations of this valuable chemical
intermediate.

Core Physicochemical and Structural Properties

5-Chloro-1,3-dimethyl-1H-1,2,4-triazole is a solid at room temperature.[7] Its structure is
defined by the 1,2,4-triazole ring, substituted with two methyl groups and a chlorine atom. The
electron-withdrawing nature of the adjacent nitrogen atoms significantly influences the C-CI
bond, polarizing it and making the C5 carbon electrophilic.[5] This electronic arrangement is the
primary determinant of its chemical reactivity.

Table 1: Physicochemical Properties of 5-Chloro-1,3-dimethyl-1H-1,2,4-triazole

Property Value Source(s)

Molecular Formula CaHeCIN3 [8]

Molecular Weight 131.56 g/mol [5]

CAS Number 56616-97-8 [71[9]

Appearance Solid [7]

InChi Key VASAIVDULFBVCG- BI7E]
UHFFFAOYSA-N

Canonical SMILES CC1=NN(C(=N1)CI)C [718]

Predicted XlogP 1.4 [8]

Synthesis and Characterization

While a specific, dedicated synthesis for 5-Chloro-1,3-dimethyl-1H-1,2,4-triazole is not
extensively documented in singular reports, its synthesis can be logically derived from
established methods for constructing substituted 1,2,4-triazoles.[5][10] A plausible approach
involves the construction of the heterocyclic core from acyclic precursors followed by
chlorination.
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Proposed Synthetic Workflow

A common and effective strategy for forming the 1,2,4-triazole ring is the reaction between a
hydrazide derivative and an isothiocyanate, followed by cyclization and subsequent
functionalization. This multi-step process offers a reliable pathway to the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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